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Compound of Interest

Compound Name: 1-Decylpiperazine

Cat. No.: B1346260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Decylpiperazine, a

chemical compound utilized in various research and development applications. The following

sections detail its chemical and physical properties, associated hazards, and recommended

safety precautions to ensure its proper and safe use in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Decylpiperazine is presented in

Table 1. This data is essential for understanding the compound's behavior and for making

informed decisions regarding its handling and storage.

Table 1: Physical and Chemical Properties of 1-Decylpiperazine
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Property Value Source

Molecular Formula C₁₄H₃₀N₂ PubChem[1]

Molecular Weight 226.40 g/mol PubChem[1]

CAS Number 63207-03-4 PubChem[1]

Boiling Point 96 °C ChemicalBook[2]

Density (Predicted) 0.860 ± 0.06 g/cm³ ChemicalBook[2]

pKa (Predicted) 9.26 ± 0.10 ChemicalBook[2]

Hazard Identification and Classification
1-Decylpiperazine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its

classification and associated hazard statements is provided in Table 2.

Table 2: GHS Hazard Classification for 1-Decylpiperazine

Hazard Class Category Hazard Statement Source

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
PubChem[1]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
PubChem[1]

Specific Target Organ

Toxicity (Single

Exposure);

Respiratory Tract

Irritation

3
H335: May cause

respiratory irritation
PubChem[1]

Pictogram:

Warning[1]
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Hazard Codes:

Xi (Irritant)[2]

Experimental Protocols for Hazard Determination
While specific experimental reports for 1-Decylpiperazine are not publicly available, the

hazard classifications are typically determined through standardized testing protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

The principles of the most relevant tests for the observed hazards are outlined below.

3.1. OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This test is designed to assess the potential of a substance to cause reversible inflammatory

changes to the skin.

Principle: A single dose of the test substance is applied to the skin of a laboratory animal,

typically an albino rabbit. The application site is observed for signs of erythema (redness)

and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after application.

The severity of the skin reactions is scored, and the reversibility of the effects is evaluated

over a period of up to 14 days.

Methodology Outline:

A small area of the animal's fur is clipped.

The test substance is applied to a small patch of skin and covered with a gauze patch.

The patch is left in place for a specified duration, typically 4 hours.

After removal of the patch, the skin is observed and scored for irritation at defined time

points.

3.2. OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline provides a method for determining the potential of a substance to produce

irritation or damage to the eye.
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Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an experimental animal, usually an albino rabbit. The other eye remains untreated and

serves as a control. The eyes are examined at specific intervals (1, 24, 48, and 72 hours) for

signs of corneal opacity, iritis, and conjunctival redness and swelling.

Methodology Outline:

The test substance is carefully instilled into the lower eyelid of one eye.

The eye is observed for any immediate signs of distress.

At prescribed time points, the cornea, iris, and conjunctiva are examined and scored

according to a standardized system.

The reversibility of any observed effects is monitored for up to 21 days.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize the risk of

exposure and ensure the safety of laboratory personnel.

4.1. Personal Protective Equipment (PPE)

When handling 1-Decylpiperazine, the following personal protective equipment should be

worn:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: In case of insufficient ventilation or the potential for aerosol

generation, a NIOSH-approved respirator should be used.

4.2. Engineering Controls

Work with 1-Decylpiperazine should be conducted in a well-ventilated area, preferably in a

chemical fume hood.
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An eyewash station and a safety shower should be readily accessible in the work area.

4.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.[3]

4.4. Storage

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and acids.

Store in a tightly sealed container.[3]

First-Aid Measures
In the event of exposure, immediate medical attention is necessary.

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Spill and Disposal Procedures
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6.1. Spill Response

Minor Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal. Clean the spill area with soap and water.

Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways. Collect the spilled material

and place it in a sealed container for disposal.

6.2. Waste Disposal

Dispose of waste material in accordance with all applicable federal, state, and local

regulations. Do not allow the chemical to enter the environment.

Workflow for Safe Handling of 1-Decylpiperazine
The following diagram illustrates a logical workflow for the safe handling of 1-Decylpiperazine
in a research environment.
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Caption: Workflow for the safe handling of 1-Decylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1346260?utm_src=pdf-custom-synthesis
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://gyansanchay.csjmu.ac.in/wp-content/uploads/2023/03/Acute-Eye-Irritation-and-Skin-Sensitization-1.pdf
https://www.benchchem.com/product/b1346260#safety-and-handling-precautions-for-1-decylpiperazine
https://www.benchchem.com/product/b1346260#safety-and-handling-precautions-for-1-decylpiperazine
https://www.benchchem.com/product/b1346260#safety-and-handling-precautions-for-1-decylpiperazine
https://www.benchchem.com/product/b1346260#safety-and-handling-precautions-for-1-decylpiperazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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